Diazanium;[3-hydroxy-2-(octadec-9-enoylamino)propyl] phosphate

• Molecular Formula: C21H48N3O6P
• Molecular Weight: 469.6 g/mol
• IUPAC Name: diazanium;[3-hydroxy-2-(octadec-9-enoylamino)propyl] phosphate
• InChI: InChI=1S/C21H42NO6P.2H3N/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21(24)22-20(18-23)19-28-29(25,26)27;;/h9-10,20,23H,2-8,11-19H2,1H3,(H,22,24)(H2,25,26,27);2*1H3
• InChI Key: HRVLKQJTMNEYEC-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCC=CCCCCCCCC(=O)NC(CO)COP(=O)([O-])[O-].[NH4+].[NH4+]

Description

Diazanium;[3-hydroxy-2-(octadec-9-enoylamino)propyl] phosphate is a complex organic compound with significant applications in various scientific fields. This compound is characterized by its unique structure, which includes a diazanium group and a phosphate ester linked to a long-chain fatty acid derivative. Its molecular formula is C24H46NO9P, and it has a molecular weight of 523.604 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Diazanium;[3-hydroxy-2-(octadec-9-enoylamino)propyl] phosphate typically involves the esterification of 3-hydroxy-2-(octadec-9-enoylamino)propyl alcohol with phosphoric acid. The reaction is carried out under controlled conditions to ensure the formation of the desired product. Common reagents used in this synthesis include oleic acid, phosphoric acid, and appropriate catalysts to facilitate the esterification process .

Industrial Production Methods

Industrial production of this compound involves large-scale esterification processes, often utilizing continuous flow reactors to maintain consistent reaction conditions. The use of high-purity reagents and advanced purification techniques ensures the production of high-quality this compound suitable for various applications .

Chemical Reactions Analysis

Types of Reactions

Diazanium;[3-hydroxy-2-(octadec-9-enoylamino)propyl] phosphate undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form various oxidized derivatives.

Reduction: Reduction reactions can convert the compound into different reduced forms.

Substitution: The diazanium group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperatures and pH to ensure the desired outcomes .

Major Products Formed

The major products formed from these reactions include oxidized derivatives, reduced forms, and substituted compounds with different functional groups, which can be further utilized in various applications .

Scientific Research Applications

Diazanium;[3-hydroxy-2-(octadec-9-enoylamino)propyl] phosphate has a wide range of scientific research applications:

Chemistry: Used as a reagent in organic synthesis and as a precursor for the synthesis of more complex molecules.

Biology: Studied for its potential role in cellular signaling and membrane dynamics.

Medicine: Investigated for its potential therapeutic applications, including as a drug delivery agent.

Industry: Utilized in the production of specialized materials and as an additive in various industrial processes.

Mechanism of Action

The mechanism of action of Diazanium;[3-hydroxy-2-(octadec-9-enoylamino)propyl] phosphate involves its interaction with specific molecular targets and pathways. The compound can interact with cellular membranes, influencing membrane fluidity and signaling pathways. It may also act as a ligand for certain receptors, modulating their activity and downstream effects .

Comparison with Similar Compounds

Similar Compounds

1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine: Similar in structure but with different fatty acid chains.

1-oleoyl-sn-glycero-3-phosphoserine: Shares the glycerophospho backbone but differs in the attached fatty acid and functional groups

Uniqueness

Diazanium;[3-hydroxy-2-(octadec-9-enoylamino)propyl] phosphate is unique due to its specific combination of a diazanium group and a long-chain fatty acid derivative, which imparts distinct chemical and biological properties. This uniqueness makes it valuable for specialized applications in research and industry .